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Compound of Interest

Compound Name: 2,5-Dimethylpiperazine

Cat. No.: B091223 Get Quote

This guide provides a comprehensive technical overview of 2,5-Dimethylpiperazine, a pivotal

heterocyclic scaffold in modern chemistry. Designed for researchers, scientists, and drug

development professionals, this document delves into the core chemical and physical

properties of 2,5-Dimethylpiperazine, its stereoisomeric forms, synthesis methodologies, and

its expanding applications across various scientific domains. The content herein is synthesized

from established literature and aims to provide both foundational knowledge and practical

insights for laboratory applications.

Molecular Structure and Stereoisomerism
2,5-Dimethylpiperazine is a six-membered heterocyclic compound containing two nitrogen

atoms at positions 1 and 4, with methyl groups substituted at the 2 and 5 positions.[1][2] Its

molecular formula is C₆H₁₄N₂ with a molecular weight of approximately 114.19 g/mol .[2][3] The

presence of two chiral centers at the C2 and C5 positions gives rise to stereoisomerism,

resulting in cis and trans isomers.

The piperazine ring typically adopts a chair conformation to minimize steric strain. In the trans-

isomer, the two methyl groups are on opposite sides of the ring, with one in an equatorial

position and the other in an axial position in one chair conformation, which can flip to an

axial/equatorial conformation. The cis-isomer has both methyl groups on the same side of the

ring, which can exist in a diaxial or a more stable diequatorial conformation.[4] The
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stereochemistry of 2,5-dimethylpiperazine is a critical determinant of its physical properties

and its utility in stereospecific syntheses.
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Caption: Chair conformations of trans and cis-2,5-Dimethylpiperazine.

Physicochemical Properties
The physical and chemical properties of 2,5-dimethylpiperazine are influenced by its isomeric

form. It is typically a colorless to pale yellow liquid or a crystalline solid, with a characteristic

amine odor.[5]
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Property Value Source

Molecular Formula C₆H₁₄N₂ [1][2]

Molar Mass 114.19 g/mol [3]

Melting Point 113-118 °C [3]

Boiling Point 162-165 °C [3]

Density ~0.8957 g/cm³ [5]

pKa 9.66 (at 25 °C) [6]

Solubility

Soluble in water and organic

solvents like ethanol and

acetone.[5]

The solubility in water is attributed to the ability of the nitrogen atoms to form hydrogen bonds.

[5] The methyl groups contribute to its solubility in non-polar organic solvents.[5] The basicity,

indicated by the pKa value, is a key property for its use in catalysis and as a building block in

medicinal chemistry.

Spectroscopic Characterization
The structural elucidation of 2,5-dimethylpiperazine and its isomers relies on standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectra provide information about the chemical environment of the protons. The

signals for the methyl protons and the protons on the piperazine ring will have distinct

chemical shifts and coupling patterns for the cis and trans isomers, allowing for their

differentiation.

¹³C NMR spectra show characteristic signals for the methyl carbons and the carbons of

the heterocyclic ring.[2]

Infrared (IR) Spectroscopy: The IR spectrum of 2,5-dimethylpiperazine exhibits

characteristic absorption bands for N-H stretching (around 3200-3400 cm⁻¹), C-H stretching
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(around 2800-3000 cm⁻¹), and N-H bending vibrations.

Mass Spectrometry (MS): Electron ionization mass spectrometry typically shows the

molecular ion peak (M⁺) and characteristic fragmentation patterns that can be used to

confirm the molecular weight and aspects of the structure.[1][7]

Synthesis of 2,5-Dimethylpiperazine
A common and industrially relevant method for the synthesis of 2,5-dimethylpiperazine is the

catalytic cyclization of 2-aminopropanol-1 (isopropanolamine).[8][9] This process typically

yields a mixture of cis and trans isomers.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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